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Compound of Interest

Compound Name: 2-Methyl-1-octene

Cat. No.: B165369

Technical Support Center: 2-Methyl-1-octene

Welcome to the technical support center for 2-Methyl-1-octene. This guide is designed for
researchers, scientists, and drug development professionals to address common guestions
and troubleshooting issues related to the stability and storage of this compound.

Frequently Asked Questions (FAQs)
Q1: What is 2-Methyl-1-octene and what are its key physicochemical properties?

2-Methyl-1-octene is a branched-chain alkene with the molecular formula CeHas.[1] It features
a terminal double bond between the first and second carbon atoms and a methyl group on the
second carbon.[2] This structure makes it a reactive molecule and a useful intermediate in
organic synthesis and the polymer industry.[2][3]

Table 1: Physicochemical Properties of 2-Methyl-1-octene
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Property Value Reference
Molecular Formula CoHis [1]
Molecular Weight 126.24 g/mol [1]
CAS Number 4588-18-5 [1]
Appearance Colorless liquid [3]
Boiling Point ~144-145 °C [4]
Melting Point ~-78°C [4]
Density ~0.734 - 0.747 g/lcm3 [4]
Flash Point 32°C [3]

- Insoluble in water; Soluble in
Solubility [3]
alcohol and ether

Q2: What are the primary stability concerns for 2-Methyl-1-octene?
As an unsaturated hydrocarbon, the primary stability concerns for 2-Methyl-1-octene are:

o Oxidation: Like many alkenes and ethers, 2-Methyl-1-octene can react with atmospheric
oxygen upon exposure to air and light to form unstable peroxides.[5][6][7] Peroxides can be
shock-sensitive and explosive, especially upon concentration (e.g., during distillation).[7][8]

o Polymerization: The terminal double bond makes it susceptible to radical-initiated
polymerization, particularly when exposed to heat, light, or air.[5] This can result in the
formation of oligomers or polymers, which may appear as a viscous residue or solid, thereby
reducing the purity of the compound.[5]

o Isomerization: Under certain conditions, such as in the presence of acid catalysts or upon
heating, the double bond in 2-Methyl-1-octene can migrate to form more stable internal
octene isomers.[2][5]

Q3: What are the recommended storage conditions for 2-Methyl-1-octene?
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To ensure the stability and purity of 2-Methyl-1-octene, it is crucial to store it under the proper

conditions. The compound is flammable and should be kept away from heat, sparks, open

flames, and other ignition sources.[9][10]

Table 2: Recommended Storage Conditions for 2-Methyl-1-octene

Condition Recommendation Rationale
Store in a cool, dry, and well-
] Low temperatures slow down
ventilated place.[9] )
) ) ] the rates of degradation
Temperature Refrigeration at 2-8°C is ) ) o
) reactions like oxidation and
advisable for long-term o
polymerization.[5]
storage.[5]
Store in a tightly sealed Minimizes contact with
container under an inert atmospheric oxygen,
Atmosphere ) T
atmosphere (e.g., argon or preventing oxidation and
nitrogen).[5][9][11] peroxide formation.[5]
Light can initiate radical
Light Store in an amber or opaque reactions that lead to
[
J vial to protect from light.[5][6] polymerization and other
degradation pathways.[5]
) ) Prevents evaporation and
Use a glass vial with a PTFE- o _
] contamination from air and
_ lined cap.[5] Ensure the ] )
Container o moisture. Grounding prevents
container is properly grounded. o ]
] static discharge, a potential
ignition source.[9]
For long-term storage,
consider adding a Inhibitors quench radical
Inhibitors polymerization inhibitor such species that can initiate

as Butylated hydroxytoluene
(BHT).[5][8]

unwanted polymerization.[5]

Troubleshooting Guide

Issue 1: Unexpected experimental results or low product yield.
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e Possible Cause 1: Degradation of 2-Methyl-1-octene.

o Troubleshooting: The purity of the starting material may have been compromised due to
improper storage. Analyze the 2-Methyl-1-octene sample using Gas Chromatography-
Mass Spectrometry (GC-MS) or NMR to check for the presence of isomers, polymers, or
oxidation products.[5] If degradation is confirmed, it is recommended to use a fresh,
properly stored sample.[5]

e Possible Cause 2: Presence of Peroxides.

o Troubleshooting: Peroxides can interfere with chemical reactions. Test the material for the
presence of peroxides before use, especially if it has been stored for an extended period
or exposed to air. (See Experimental Protocol 1). Caution: Do not test for peroxides if solid
crystals are visible in the container or around the cap, as these can be explosive.[12]

Logical Flow for Troubleshooting Stability Issues
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Troubleshooting Workflow for Stability Issues

Issue Encountered
(e.g., low yield, unexpected byproduct)

:

Visually Inspect Sample

'

Is the liquid clear and
free of solids/viscosity?

Check Storage History
(age, exposure to air/light)

High Viscosity or
Solid Precipitate Observed

Test for Peroxides
(See Protocol 1)

Peroxides > 10 ppm?

Analyze Purity via GC-MS
(See Protocol 2)

Suspect Polymerization.
Discard Sample.

Purify by Distillation
Proceed with Experiment (Caution: Peroxide Risk)
or Use Fresh Sample
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Experimental Workflow for Peroxide Testing

Start: Need to Use
2-Methyl-1-octene

'

Visually Inspect Container
for Crystals

Crystals Present?

es No

STOP.
Contact EHS.
Do Not Handle.

Work in Fume Hood.
Wear appropriate PPE.

Apply Sample Drop
to Peroxide Test Strip

Wait for Color Development
(per manufacturer's instructions)

Compare Strip to Color Chart

Record Date and Result
on Container

Result > 80 ppm?

Yes No
Unsafe for Use. Safe for Use.
Contact EHS for Disposal. (Avoid concentration if >10 ppm)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b165369?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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